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Compound of Interest

Compound Name: AZ8010

Cat. No.: B15581992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ8010 is a potent and selective inhibitor of Fibroblast Growth Factor Receptors 1, 2, and 3

(FGFR1/2/3).[1] It is a valuable tool for studying the role of FGFR signaling in various cellular

processes, including proliferation, differentiation, and angiogenesis, and for investigating its

potential as a therapeutic agent in oncology. These application notes provide detailed protocols

for the preparation, storage, and use of AZ8010 stock solutions in a research setting.

Physicochemical and Solubility Data
Proper preparation of a stock solution requires an understanding of the physicochemical

properties of the compound.

Property Value Source

Molecular Formula C₂₇H₃₄N₄O₃ N/A

Molecular Weight 462.59 g/mol N/A

Appearance White to off-white powder N/A

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[1][2][3][4][5]
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Note: While specific quantitative solubility data in DMSO is not readily available in all public

sources, in vivo formulation examples suggest a high solubility of at least 40 mg/mL.[1]

Recommended Storage Conditions
To ensure the stability and activity of AZ8010, proper storage is critical.

Form
Storage
Temperature

Duration Source

Powder -20°C Up to 3 years [1]

In Solvent (Stock

Solution)
-80°C Up to 1 year [1]

Experimental Protocols
Preparation of a 10 mM AZ8010 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AZ8010 in DMSO, a

commonly used concentration for in vitro studies.

Materials:

AZ8010 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.
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Weighing AZ8010:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of AZ8010 powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 4.626 mg of AZ8010 (Molecular Weight = 462.59

g/mol ). Calculation: (10 mmol/L) * (1 L / 1000 mL) * (462.59 g/mol ) * (1000 mg/g) * 1 mL

= 4.626 mg

Dissolving in DMSO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the AZ8010 powder. For a 10 mM solution from 4.626 mg of powder, add 1 mL of DMSO.

Vortex the solution thoroughly until the AZ8010 powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution

to ensure there are no visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage.[1]

Application in Cell Culture: Inhibition of FGFR Signaling
This protocol provides a general guideline for using the AZ8010 stock solution to treat adherent

cells in culture. The final working concentration should be optimized for each cell line and

experimental condition.

Materials:

Cells of interest cultured in appropriate growth medium
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10 mM AZ8010 stock solution in DMSO

Complete growth medium

Phosphate-buffered saline (PBS)

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density that will allow for logarithmic

growth during the treatment period. Allow the cells to adhere and recover overnight.

Preparation of Working Solution:

Thaw an aliquot of the 10 mM AZ8010 stock solution at room temperature.

Prepare serial dilutions of the AZ8010 stock solution in complete growth medium to

achieve the desired final concentrations. It is crucial to maintain a final DMSO

concentration below 0.1% (v/v) in the cell culture medium to minimize solvent-induced

toxicity.

Example Dilution for a 10 nM final concentration in 1 mL of medium:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

medium (resulting in a 10 µM solution).

Add 1 µL of the 10 µM intermediate solution to 999 µL of medium in the well to achieve

a final concentration of 10 nM.

A vehicle control (medium with the same final concentration of DMSO without the inhibitor)

should always be included in the experiment.

Cell Treatment:

Remove the old medium from the cells.
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Add the medium containing the desired concentrations of AZ8010 (and the vehicle control)

to the respective wells.

Incubate the cells for the desired treatment duration (e.g., 1, 24, 48, or 72 hours).

Published data shows inhibition of downstream signaling within 1 hour and effects on cell

proliferation at 24 hours.[6]

Downstream Analysis: Following treatment, cells can be harvested for various downstream

analyses, such as:

Western Blotting: To assess the phosphorylation status of FGFR and its downstream

targets (e.g., FRS2, ERK, Akt).

Proliferation Assays (e.g., MTT, BrdU): To determine the effect on cell viability and

proliferation. The reported IC₅₀ for AZ8010 in the Sum52-PE breast cancer cell line is

approximately 5 nM.[6]

Gene Expression Analysis (e.g., qRT-PCR, RNA-seq): To investigate changes in gene

expression profiles.

Visualization of the FGFR Signaling Pathway
AZ8010 exerts its effects by inhibiting the kinase activity of FGFRs, thereby blocking

downstream signaling cascades that are crucial for cell proliferation and survival.
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Caption: Simplified FGFR signaling pathway and the inhibitory action of AZ8010.
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Experimental Workflow
The following diagram outlines a typical workflow for investigating the effects of AZ8010 in a

cell-based assay.
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Caption: General experimental workflow for AZ8010 cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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